2,4-Dibromo-1,7-naphthyridine
Overview
Description
2,4-Dibromo-1,7-naphthyridine is a chemical compound with the linear formula C8H4Br2N2 . It is a derivative of naphthyridine, a class of heterocyclic compounds that have diverse biological activities and photochemical properties .
Synthesis Analysis
The synthesis of 1,8-naphthyridines, which include 2,4-Dibromo-1,7-naphthyridine, has been a subject of interest due to their wide applicability in medicinal chemistry and materials science . Recent achievements (2015–2019) toward the synthesis of 1,8-naphthyridines include multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H .Molecular Structure Analysis
The molecular structure of 2,4-Dibromo-1,7-naphthyridine is characterized by two bromine atoms attached to the 2nd and 4th carbon atoms of the naphthyridine ring .Chemical Reactions Analysis
1,8-Naphthyridines, including 2,4-Dibromo-1,7-naphthyridine, exhibit reactivity with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes .Physical And Chemical Properties Analysis
The physical and chemical properties of 2,4-Dibromo-1,7-naphthyridine include a molecular weight of 287.94 .Scientific Research Applications
Medicinal Chemistry
2,4-Dibromo-1,7-naphthyridine: plays a significant role in the synthesis of compounds with diverse biological activities. It serves as a key intermediate in the development of new medicinal agents. Its derivatives have been explored for their potential use in treating bacterial infections and are under clinical investigations for various therapeutic applications .
Materials Science
In the realm of materials science, 2,4-Dibromo-1,7-naphthyridine derivatives are utilized for their photochemical properties. They are components in the development of light-emitting diodes (LEDs), dye-sensitized solar cells, and molecular sensors. These applications leverage the compound’s ability to interact with light and energy, making it valuable for creating more efficient and sustainable materials .
Chemical Biology
The compound’s reactivity with electrophilic or nucleophilic reagents makes it a versatile tool in chemical biology. It is used in multicomponent reactions (MCRs) to generate complex molecular architectures, which are essential in studying biological systems and processes .
Agriculture
In agriculture, 2,4-Dibromo-1,7-naphthyridine derivatives can act as ligands in the formation of metal complexes. These complexes have potential applications in the development of new agrochemicals, such as herbicides and pesticides, which can help in protecting crops and enhancing yields .
Environmental Science
The compound’s derivatives are being studied for their environmental applications, particularly in the removal or degradation of pollutants. Their ability to form complexes with metals can be harnessed to treat contaminated water or soil, thus contributing to environmental remediation efforts .
Analytical Chemistry
2,4-Dibromo-1,7-naphthyridine: is used in analytical chemistry for the synthesis of various analytical reagents. Its derivatives are important in developing novel assays and detection methods for biological and chemical substances, aiding in the advancement of analytical techniques .
Biochemistry
In biochemistry, the compound is involved in the study of biochemical pathways and interactions. Its derivatives are used to probe and understand the molecular basis of life processes, which is fundamental in the discovery of new biomarkers and therapeutic targets .
Pharmacology
Pharmacologically, 2,4-Dibromo-1,7-naphthyridine is instrumental in drug design and discovery. It is a precursor in the synthesis of various pharmacologically active molecules, contributing to the development of new drugs with improved efficacy and safety profiles .
Safety And Hazards
Safety information for 2,4-Dibromo-1,7-naphthyridine includes hazard statements H302, H315, H319, and H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition .
Future Directions
properties
IUPAC Name |
2,4-dibromo-1,7-naphthyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4Br2N2/c9-6-3-8(10)12-7-4-11-2-1-5(6)7/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRYLVKQNHGXLNH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC2=C1C(=CC(=N2)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4Br2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80849474 |
Source
|
| Record name | 2,4-Dibromo-1,7-naphthyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80849474 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dibromo-1,7-naphthyridine | |
CAS RN |
54920-77-3 |
Source
|
| Record name | 2,4-Dibromo-1,7-naphthyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80849474 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4-dibromo-1,7-naphthyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
